Cas no 1804438-45-6 (2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride)

• Product Name: 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride
• CAS No: 1804438-45-6
• MF: C₈H₄ClF₃INO₃
• MW: 381.474944114685
• CID: 4814616
• Update Time: 2025-11-01

2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

• Inchi： 1S/C8H4ClF3INO3/c1-16-4-2-3(17-8(10,11)12)5(6(9)15)7(13)14-4/h2H,1H3
• InChI Key： OLISTMNMIWGSTH-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)Cl)C(=CC(=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 292
• XLogP3: 3.5
• Topological Polar Surface Area: 48.4

Additional information on 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride

Introduction to 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804438-45-6)

2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1804438-45-6, is a versatile intermediate particularly valued for its role in the synthesis of biologically active molecules. Its unique structural features, including the presence of an iodo substituent, methoxy groups, and a trifluoromethoxy group on a pyridine core, make it an intriguing candidate for further chemical manipulation and functionalization.

The pyridine-3-carbonyl chloride moiety within the molecule is particularly noteworthy, as it serves as a reactive site for various coupling reactions. This functionality allows for the facile introduction of amine or thiol groups, enabling the construction of more complex structures such as heterocyclic derivatives or peptidomimetics. The iodo substituent at the 2-position provides an additional handle for further transformations, including cross-coupling reactions that are pivotal in modern drug discovery.

In recent years, there has been a surge in interest regarding fluorinated aromatic compounds due to their enhanced metabolic stability and improved pharmacokinetic properties. The incorporation of trifluoromethoxy groups into drug candidates has been extensively studied, demonstrating benefits such as increased lipophilicity and resistance to enzymatic degradation. The presence of this group in 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride underscores its potential as a building block for next-generation therapeutics.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are critical targets in oncology and inflammatory diseases, and small-molecule inhibitors have shown remarkable success as therapeutic agents. The pyridine scaffold is a common motif in kinase inhibitors, and modifications at specific positions can fine-tune binding affinity and selectivity. The methoxy group at the 6-position and the trifluoromethoxy group at the 4-position may play crucial roles in modulating interactions with the target protein, potentially leading to high-affinity binders.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of small molecules with high precision. Virtual screening approaches combined with molecular docking studies have been instrumental in identifying novel scaffolds for drug development. The structural features of 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride make it an attractive candidate for such computational investigations, as its functional groups provide multiple opportunities for interaction with biological targets.

The iodo substituent offers a convenient entry point for palladium-catalyzed cross-coupling reactions, which are among the most powerful tools in synthetic organic chemistry. Suzuki-Miyaura, Stille, and Sonogashira couplings are just a few examples of reactions that can be facilitated by this handle. By employing these transformations, chemists can introduce diverse aryl or vinyl moieties into the molecule, expanding its chemical space and potential biological activity.

The pharmaceutical industry has increasingly recognized the importance of heterocyclic compounds in drug design. Pyridines are particularly well-represented in approved drugs due to their favorable electronic properties and ability to adopt multiple conformations suitable for binding to biological targets. The combination of different substituents on a pyridine ring can lead to unique pharmacological profiles, making compounds like 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride valuable starting points for medicinal chemistry programs.

In conclusion, 2-Iodo-6-methoxy-4-(trifluoromethoxy)pyridine-3-carbonyl chloride (CAS No. 1804438-45-6) represents a promising intermediate with broad applications in synthetic chemistry and drug discovery. Its structural features enable diverse chemical modifications, making it suitable for exploring novel therapeutic entities targeting various diseases. As research continues to uncover new synthetic strategies and biological insights, compounds like this will undoubtedly play a pivotal role in shaping the future of medicinal chemistry.